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Compound of Interest

Compound Name: C.l. Acid red 154

Cat. No.: B15553466

Introduction

C.l. Acid Red 154, a double azo acid dye, is utilized for dyeing protein and polyamide fibers
such as silk, wool, and nylon.[1][2] Its molecular structure contains sulphonic acid groups,
which are typically present as sodium sulphonate salts. These groups enhance water solubility
and provide the dye molecule with a negative charge, making it suitable for dyeing fibers with
cationic sites.[3][4] This document provides detailed application notes and protocols for dyeing
nylon fabric with C.I. Acid Red 154, intended for researchers and scientists.

Mechanism of Dyeing

The dyeing of nylon with acid dyes is governed by an ionic bonding mechanism. In an acidic
dyebath, the amino end groups (-NH2) of the nylon polymer chain become protonated, creating
cationic sites (-NH3+).[4][5] The anionic dye molecules (D-SO3-) are then attracted to these
positively charged sites, forming strong ionic bonds.[3] Additionally, weaker forces such as
hydrogen bonds and van der Waals forces contribute to the overall dye-fiber interaction.[3][4]
The strength of these bonds results in dyeings with good fastness properties.[3]

Key Parameters Influencing Dyeing
Several factors critically influence the success of dyeing nylon with C.I. Acid Red 154

e pH: The pH of the dyebath is the most critical factor.[6] An acidic environment (typically pH 3-
6) is necessary to protonate the amino groups of the nylon fiber, thus creating sites for the
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acid dye to bind.[7][8] Acetic acid, formic acid, or sulfamic acid can be used to control the pH.
[6][9] A pH that is too low can damage the fiber, while a pH that is too high will result in poor
dye uptake and reduced colorfastness.[6]

o Temperature: Temperature plays a significant role in dye diffusion and leveling. Dyeing is
typically carried out at temperatures between 90°C and 100°C.[6] The temperature should be
raised gradually (e.g., 1°C/minute in the 65-85°C range) to ensure even dye uptake, as a
rapid increase can cause unlevel dyeing.[9][10] The process must be conducted above the
glass transition temperature of nylon (35-50°C) to allow dye molecules to penetrate the fiber
structure.[10]

e Dye Concentration: The concentration of the dye affects the final depth of the shade. Higher
concentrations yield deeper colors but must be managed to avoid unevenness.[6]

e Auxiliaries:

o Leveling Agents: Anionic or non-ionic leveling agents are often used to control the initial
rate of dye uptake, promoting even and level dyeing.[8][11]

o Electrolytes: Neutral salts like sodium sulfate can act as retarding agents, slowing down
the initial dye strike to improve levelness.[4][8]

Physicochemical Properties of C.I. Acid Red 154

Property Value Reference
C.l. Name C.l. Acid Red 154 [1]

C.I. Number 24800 [1]

CAS Number 6507-79-5 [1]
Chemical Class Double Azo [1]
Molecular Formula C40H34N4Na2010S2 [1]
Molecular Weight 840.83 g/mol [1]
Solubility Soluble in water (product red (2]

color)
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Typical Fasthess Properties on Nylon

Fastness Property Rating (ISO Standards) Reference
Light Fastness 5-6 [2]
Washing (Soaping) - Fading 4 [2]

Washing (Soaping) - Staining 4-5

[2]

Perspiration - Fading 3-4 [2]
Perspiration - Staining 3 [2]
Oxygen Bleaching 4-5 [2]
Seawater 4-5 (2]

Note: Fastness properties can vary depending on the dyeing process, depth of shade, and

finishing treatments.

Experimental Protocols

Materials and Equipment
» Nylon fabric (scoured and ready for dyeing)

e C.l. Acid Red 154

» Acetic Acid (or other suitable acid for pH control)

e Leveling agent (anionic)

e Sodium Sulfate (optional, as a retarding agent)

o Laboratory dyeing machine (e.g., Rotadyer or IR dyer)

o Beakers, pipettes, and measuring cylinders

e pH meter

 Digital balance
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o Water bath or heating mantle

e Glass rod

Protocol 1: Standard Exhaust Dyeing of Nylon

This protocol is for a laboratory-scale exhaust dyeing process.

1. Recipe Calculation:

e Dye: 1.0% on weight of fabric (owf)

e Acetic Acid (80%): 1.0 g/L

o Leveling Agent: 1.0 g/L

e Material to Liquor Ratio (M:L): 1:20[12]

e pH Target: 4.5 - 5.5[12]

2. Dyebath Preparation:

e Weigh 5 grams of the scoured nylon fabric.

» Calculate the total liquor volume required: 5 g fabric x 20 = 100 mL.[12]
e In a beaker, add the required amount of water.

e Add the calculated amount of leveling agent and stir until dissolved.[12]
e Add the pre-dissolved C.I. Acid Red 154 solution and mix well.

e Add the acetic acid to adjust the pH to the target range of 4.5-5.5.[12]

e Add any remaining water to reach the final liquor volume of 100 mL.

3. Dyeing Procedure:

e Place the nylon fabric sample into the dyebath at room temperature (approx. 40°C).[8][10]
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» Place the vessel in the dyeing machine.

e Gradually raise the temperature to 95-100°C over 30-45 minutes (approx. 2°C/minute).[8]

¢ Hold the temperature at 95-100°C for 30-60 minutes to allow for dye fixation.[8][12]

¢ Cool the dyebath down to approximately 60-70°C.

* Remove the fabric from the dyebath.

4. After-treatment:

* Rinse the dyed fabric thoroughly with cold water.

+ Perform a hot wash with a non-ionic detergent (e.g., 1 g/L at 60°C for 15 minutes) to remove

any unfixed dye.

+ Rinse again with cold water until the water runs clear.

e Squeeze out excess water and allow the fabric to air dry.

Visualizations
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Caption: lonic interaction between C.I. Acid Red 154 and nylon fiber.

Experimental Workflow for Nylon Dyeing
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Caption: Step-by-step workflow for the exhaust dyeing of nylon fabric.
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Caption: Factors influencing the quality of nylon dyeing with acid dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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